Cas no 116277-67-9 (2-phosphonobenzoic acid)

• Product Name: 2-phosphonobenzoic acid
• CAS No: 116277-67-9
• MF: C₇H₇O₅P
• MW: 202.101243257523
• MDL: MFCD07778471
• CID: 131157
• PubChem ID: 23423184
• Update Time: 2025-04-19

2-phosphonobenzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-phosphono-
• 2-CARBOXYPHENYLPHOSPHONIC ACID
• 2-phosphonobenzoic acid
• 2-Phosphono-benzoesaeure
• 2-phosphono-benzoic acid
• Benzoic acid,2-phosphono
• 2-Carboxyphenylphosphonic acid, 98 %
• 116277-67-9
• EN300-23321820
• Benzoic acid, 2-phosphono-
• Z1269164752
• SCHEMBL563476
• AKOS040768714
• DTXSID30633885

• MDL： MFCD07778471
• Inchi： 1S/C7H7O5P/c8-7(9)5-3-1-2-4-6(5)13(10,11)12/h1-4H,(H,8,9)(H2,10,11,12)
• InChI Key： DQULYJXGTXMNTM-UHFFFAOYSA-N
• SMILES： P(C1C=CC=CC=1C(=O)O)(=O)(O)O

Computed Properties

• Exact Mass: 202.00300
• Monoisotopic Mass: 202.00311032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 94.8Ų

Experimental Properties

• PSA: 104.64000
• LogP: 0.18780

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids